Cas no 2640947-61-9 (5-Fluoro-2-(pyridin-3-yloxy)pyrimidine)

5-Fluoro-2-(pyridin-3-yloxy)pyrimidine is a fluorinated pyrimidine derivative featuring a pyridinyloxy substituent at the 2-position. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, which allows for further functionalization and incorporation into bioactive molecules. The fluorine atom enhances metabolic stability and binding affinity, while the pyridine moiety contributes to improved solubility and potential intermolecular interactions. Its well-defined synthetic route ensures high purity and reproducibility, making it a valuable intermediate for developing kinase inhibitors, antimicrobial agents, or other heterocyclic-based therapeutics. The compound's balanced lipophilicity and electronic properties make it suitable for structure-activity relationship (SAR) studies in medicinal chemistry.
5-Fluoro-2-(pyridin-3-yloxy)pyrimidine structure
2640947-61-9 structure
Product Name:5-Fluoro-2-(pyridin-3-yloxy)pyrimidine
CAS No:2640947-61-9
MF:C9H6FN3O
MW:191.161844730377
CID:5327870
PubChem ID:155798647
Update Time:2025-06-15

5-Fluoro-2-(pyridin-3-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-2-(3-pyridinyloxy)pyrimidine
    • F6619-9062
    • 5-fluoro-2-(pyridin-3-yloxy)pyrimidine
    • 2640947-61-9
    • AKOS040711040
    • 5-Fluoro-2-(pyridin-3-yloxy)pyrimidine
    • Inchi: 1S/C9H6FN3O/c10-7-4-12-9(13-5-7)14-8-2-1-3-11-6-8/h1-6H
    • InChI Key: WZWYMRNVVUAVHJ-UHFFFAOYSA-N
    • SMILES: FC1C=NC(=NC=1)OC1C=NC=CC=1

Computed Properties

  • Exact Mass: 191.04948999g/mol
  • Monoisotopic Mass: 191.04948999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 47.9Ų

Experimental Properties

  • Density: 1.328±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 346.4±40.0 °C(Predicted)
  • pka: 3.80±0.10(Predicted)

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Additional information on 5-Fluoro-2-(pyridin-3-yloxy)pyrimidine

Research Briefing on 5-Fluoro-2-(pyridin-3-yloxy)pyrimidine (CAS: 2640947-61-9): Recent Advances and Applications

5-Fluoro-2-(pyridin-3-yloxy)pyrimidine (CAS: 2640947-61-9) is a fluorinated pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery. Recent studies have highlighted its role in the synthesis of novel kinase inhibitors and other biologically active compounds. This briefing provides an overview of the latest research developments, focusing on its chemical properties, synthetic applications, and therapeutic potential.

The compound's unique structure, featuring a fluorine atom at the 5-position and a pyridin-3-yloxy moiety at the 2-position of the pyrimidine ring, confers distinct electronic and steric properties. These characteristics make it an attractive scaffold for designing small-molecule inhibitors targeting various kinases, including but not limited to EGFR, VEGFR, and CDKs. Recent synthetic methodologies have optimized the preparation of 5-Fluoro-2-(pyridin-3-yloxy)pyrimidine, enabling its broader application in medicinal chemistry campaigns.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 5-Fluoro-2-(pyridin-3-yloxy)pyrimidine as a key intermediate in the synthesis of potent EGFR inhibitors. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity against mutant forms of EGFR, which are often associated with resistance to first-generation tyrosine kinase inhibitors. These findings underscore its potential in addressing unmet medical needs in oncology, particularly in non-small cell lung cancer (NSCLC).

Another notable application of 5-Fluoro-2-(pyridin-3-yloxy)pyrimidine lies in its role as a precursor for the development of antiviral agents. A recent preprint on bioRxiv detailed its incorporation into nucleoside analogs, which showed promising activity against RNA viruses, including SARS-CoV-2. The fluorine atom's electronegativity was found to enhance the binding affinity of these analogs to viral polymerases, suggesting a broader applicability in antiviral drug design.

Beyond its therapeutic potential, 5-Fluoro-2-(pyridin-3-yloxy)pyrimidine has also been explored in chemical biology as a tool compound. Its ability to act as a hydrogen bond acceptor and donor, combined with its moderate lipophilicity, makes it suitable for probing protein-ligand interactions. Recent work published in ACS Chemical Biology utilized this compound to develop fluorescent probes for real-time monitoring of kinase activity in live cells, offering new insights into cellular signaling pathways.

Despite these advances, challenges remain in the large-scale production and formulation of 5-Fluoro-2-(pyridin-3-yloxy)pyrimidine-based drugs. Current research efforts are focused on improving its synthetic yield and purity, as well as optimizing its pharmacokinetic properties. Collaborative initiatives between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 5-Fluoro-2-(pyridin-3-yloxy)pyrimidine (CAS: 2640947-61-9) represents a promising scaffold in drug discovery, with demonstrated applications in oncology, virology, and chemical biology. Ongoing research continues to unveil its full potential, positioning it as a valuable asset in the development of next-generation therapeutics. Future studies should focus on expanding its structural diversity and exploring its efficacy in additional disease models.

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